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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties of 2-
(Dimethylamino)ethanesulfonic acid (DMAPS), also known as N,N-dimethyltaurine. This

document delves into the synthesis, physicochemical characteristics, reactivity, and analytical

methodologies pertinent to DMAPS, offering valuable insights for its application in research and

pharmaceutical development. Given its structural similarity to biologically relevant compounds

and its nature as a zwitterionic aminosulfonic acid, DMAPS presents unique opportunities and

challenges in its handling and application. This guide aims to be a foundational resource for

scientists and researchers, consolidating key technical data and providing practical, field-

proven insights into its use.

Introduction
2-(Dimethylamino)ethanesulfonic acid (DMAPS), systematically named 2-

(dimethylamino)ethane-1-sulfonic acid, is a tertiary amine-containing sulfonic acid. Its structure,
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featuring both a strongly acidic sulfonic acid moiety and a basic dimethylamino group, allows it

to exist as a zwitterion over a wide pH range. This intrinsic property makes it a subject of

interest in various chemical and biological applications, including as a potential buffering agent,

a synthetic building block, and in the development of novel pharmaceutical agents. This guide

will meticulously explore the core chemical properties of DMAPS to facilitate its effective

utilization in a laboratory and developmental setting.

Chemical Identity and Structure
The foundational step in understanding any chemical compound is to establish its identity and

structure.

IUPAC Name: 2-(dimethylamino)ethanesulfonic acid[1]

Synonyms: N,N-Dimethyltaurine, 2-(Dimethylamino)ethanesulphonic acid[1]

CAS Number: 637-95-6[1]

Molecular Formula: C₄H₁₁NO₃S[1]

Molecular Weight: 153.20 g/mol [1]

SMILES: CN(C)CCS(=O)(=O)O[1]

The structure of DMAPS is characterized by an ethyl chain substituted with a dimethylamino

group at one end and a sulfonic acid group at the other.

Figure 1: Chemical structure of 2-(Dimethylamino)ethanesulfonic acid.

Physicochemical Properties
A thorough understanding of the physicochemical properties of DMAPS is paramount for its

effective application. These properties dictate its behavior in various solvent systems and its

potential interactions with other molecules.

Table 1: Physicochemical Properties of 2-(Dimethylamino)ethanesulfonic Acid
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Property Value Source

Physical State Solid, powder

Melting Point 315-316 °C

pKa
Predicted: 0.56 ± 0.50 (sulfonic

acid)

Density Predicted: 1.272 ± 0.06 g/cm³

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol

3.1. Zwitterionic Nature and pKa Values

Due to the presence of both a strongly acidic sulfonic acid group and a basic tertiary amino

group, DMAPS exists predominantly as a zwitterion in the solid state and in aqueous solutions

over a broad pH range.

The pKa of the sulfonic acid group is predicted to be very low, characteristic of sulfonic acids,

indicating it is a strong acid. The predicted value of 0.56, however, should be used with caution

as experimental verification is needed for precise applications. The dimethylamino group, being

a tertiary amine, is expected to have a pKa in the range of 9-10, similar to other trialkylamines.

The interplay of these two pKa values is critical for its potential use as a buffering agent.

Cationic Form
(Low pH)

Zwitterionic Form
(Intermediate pH)

+OH⁻ / -H⁺

(pKa₁ ~ 0.5-2) Anionic Form
(High pH)

+OH⁻ / -H⁺

(pKa₂ ~ 9-10)

Click to download full resolution via product page

Figure 2: Ionization states of DMAPS in aqueous solution.

Synthesis of 2-(Dimethylamino)ethanesulfonic Acid
While a variety of synthetic routes to aminosulfonic acids exist, a common approach involves

the reaction of a suitable precursor with a sulfonating agent or the alkylation of an

aminosulfonate. One plausible laboratory-scale synthesis of DMAPS involves the reaction of 2-
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(dimethylamino)ethanethiol with an oxidizing agent to form the corresponding sulfonic acid.

Another approach is the alkylation of taurine.

4.1. Illustrative Synthetic Pathway: Oxidation of 2-(Dimethylamino)ethanethiol

This method provides a direct route to DMAPS from a commercially available starting material.

2-(Dimethylamino)ethanethiol
Oxidation

(e.g., H₂O₂, KMnO₄)
2-(Dimethylamino)ethanesulfonic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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